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Compound of Interest

Compound Name: 2'-Bromoacetophenone

Cat. No.: B1265738

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2'-Bromoacetophenone (CAS 2142-69-0),
a versatile chemical intermediate with significant applications in organic synthesis, particularly
in the development of pharmaceuticals and other fine chemicals.

Chemical and Physical Properties

2'-Bromoacetophenone, also known as 1-(2-bromophenyl)ethanone, is an organic compound
belonging to the acetophenone class.[1] It is characterized by a bromine atom substituted at
the ortho position of the phenyl ring relative to the acetyl group.[1] Its physical state is often
described as a liquid or a white to off-white crystalline solid, suggesting a melting point close to
ambient temperature.[1][2]

Table 1: Physicochemical Properties of 2'-Bromoacetophenone
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Property Value Source(s)
CAS Number 2142-69-0
Molecular Formula CsH7BrO
Molecular Weight 199.04 g/mol
Appearance Light yellow quui.d or White to
off-white crystalline solid
Density 1.476 g/mL at 25 °C
Boiling Point 116 - 117 °C
Flash Point > 110 °C
Refractive Index n20/D 1.568
Moderately soluble in organic
Solubility solvents like ethanol and ether;

limited solubility in water.

Synthesis and Reactivity

2'-Bromoacetophenone is a key starting material and intermediate in numerous organic
reactions. Its reactivity is primarily centered around the electrophilic nature of the aromatic ring
and the functional acetyl group.

2.1. Synthesis of 2'-Bromoacetophenone

A common method for the synthesis of 2'-Bromoacetophenone is through the direct
bromination of acetophenone. Another reported method involves the Friedel-Crafts acetylation
of o-bromotoluene using acetyl chloride with a Lewis acid catalyst like aluminum chloride.

Experimental Protocol: Synthesis via Bromination of Acetophenone

o Materials: Acetophenone (72.0 g, 600 mmol), Dichloromethane (500 mL), Liquid bromine
(320 g, 2 mol).

e Procedure:
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[e]

Dissolve acetophenone in dichloromethane in a suitable reaction vessel.

o

Cool the solution to 0°C.

[¢]

Add liquid bromine dropwise to the cooled solution.

[¢]

After the addition is complete, continue stirring the reaction mixture for 3 hours.

[e]

Remove the solvent by vacuum distillation to obtain 2'-Bromoacetophenone.
2.2. Key Chemical Reactions

2'-Bromoacetophenone serves as a precursor in the synthesis of a variety of heterocyclic and
other complex organic molecules. It is particularly useful in reactions involving electrophilic
aromatic substitution, where the bromine atom influences the orientation of incoming groups.

Notable reactions include:

o Synthesis of 3-Methyleneisoindolin-1-ones: Reacts with aliphatic primary amines in the
presence of a palladium catalyst.

o Enantioselective Alkynylation: Undergoes enantioselective addition with phenylacetylene
catalyzed by chiral camphorsulfonamide.

o Synthesis of Unsaturated Ketones: Reacts with terminal alkynes to form intermediates that
can be converted to unsaturated ketones.

o Synthesis of N-phenylacetylmethylbromopyridine: An important intermediate for nitrogen-
containing indole derivatives and coumarin derivatives.

o Synthesis of Indolizines: A one-pot, three-component reaction with pyridine and an acetylene
derivative.

o Synthesis of Thiazoles and Aminothiazoles: Reaction with thioamides or thiourea.

o Synthesis of Fused 2,3-Dihydrofuran Derivatives: A sequential one-pot reaction involving a
pyridinium ylide.
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Applications in Research and Drug Development
The versatility of 2'-Bromoacetophenone makes it a valuable building block in the synthesis of
compounds with potential biological activity.

3.1. Pharmaceutical Intermediate

It is a crucial intermediate in the production of pharmaceuticals, including analgesic, anti-
inflammatory, and antimicrobial agents. Its derivatives are fundamental to numerous Active
Pharmaceutical Ingredients (APIs).

3.2. Analytical Chemistry

2'-Bromoacetophenone is employed as a derivatizing agent in analytical chemistry. For
instance, it is used for the pre-column derivatization of organic acids for determination by Liquid
Chromatography-Mass Spectrometry (LC-MS), which enhances their ionization efficiency and
detection sensitivity. It has also been used in the analysis of fatty acids by forming phenacyl
esters for HPLC analysis.

3.3. Agrochemicals, Dyes, and Fragrances

Beyond pharmaceuticals, it serves as an intermediate in the synthesis of agrochemicals, dyes,
and fragrances, such as coumarin derivatives.

Workflow for Synthesis of N-phenylacetylmethylbromopyridine
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Caption: Synthesis pathway of N-phenylacetylmethylbromopyridine.

Safety and Handling

2'-Bromoacetophenone is a hazardous substance and requires careful handling in a
laboratory setting.

Table 2: GHS Hazard Information

Hazard Statement Description Source(s)
H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

4.1. Precautionary Measures
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e Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye, and face
protection.

» Ventilation: Use only outdoors or in a well-ventilated area.

e Handling: Wash hands and any exposed skin thoroughly after handling. Avoid breathing
dust, fume, gas, mist, vapors, or spray.

o Storage: Keep in a well-closed container, stored at 10°C - 25°C.
e Incompatibilities: Incompatible with strong oxidizing agents and strong bases.
4.2. First Aid

 Inhalation: Remove the victim to fresh air and keep at rest. If not breathing, give artificial
respiration. Get medical attention.

» Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothes and shoes. Get medical attention.

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.

 Ingestion: Clean mouth with water and get medical attention.

Logical Flow for Derivatization of Organic Acids
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Caption: Workflow for organic acid analysis.

Conclusion

2'-Bromoacetophenone (CAS 2142-69-0) is a chemical intermediate of significant industrial
and research importance. Its versatile reactivity allows for the synthesis of a wide array of
complex molecules, making it a cornerstone in the development of pharmaceuticals,
agrochemicals, and other specialty chemicals. Proper understanding of its properties,
synthesis, and safe handling procedures is crucial for its effective and responsible use in
research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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